Cas no 2550997-28-7 ((1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride)

• Product Name: (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride
• CAS No: 2550997-28-7
• MF: C₄H₈ClN₃O
• MW: 149.578819274902
• MDL: MFCD32874397
• CID: 5656959
• PubChem ID: 155822124
• Update Time: 2025-05-20

(1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1H-1,2,4-Triazol-5-yl)ethanol;hydrochloride
• EN300-27194512
• 2550997-28-7
• (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride

• MDL： MFCD32874397
• Inchi： 1S/C4H7N3O.ClH/c1-3(8)4-5-2-6-7-4;/h2-3,8H,1H3,(H,5,6,7);1H/t3-;/m1./s1
• InChI Key： SZLCHAKTKBLJGC-AENDTGMFSA-N
• SMILES： Cl.O[C@H](C)C1=NC=NN1

Computed Properties

• Exact Mass: 149.0355896g/mol
• Monoisotopic Mass: 149.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Additional information on (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride

Introduction to (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride (CAS No. 2550997-28-7)

Compound CAS No. 2550997-28-7, specifically identified as (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride, represents a significant advancement in the realm of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and promising biological activities, making it a subject of intense research interest. The 1H-1,2,4-triazole moiety embedded within its molecular framework is a key pharmacophore that contributes to its distinctive chemical and biological profile.

The (1R)-configuration of the compound is particularly noteworthy, as stereochemistry plays a pivotal role in determining the efficacy and selectivity of many pharmacological agents. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various biochemical assays and preclinical studies. This makes (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride an invaluable tool for researchers exploring novel therapeutic interventions.

In recent years, there has been a surge in research focused on developing new drugs targeting complex biological pathways. The 1H-1,2,4-triazole scaffold is well-documented for its versatility in drug design, often serving as a core structure in small molecule inhibitors and activators. Studies have demonstrated that compounds incorporating this moiety exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The chiral center at the (1R)-configuration further refines these activities by enhancing binding affinity to specific biological targets.

The hydrochloride salt form of this compound not only improves its pharmacokinetic properties but also opens up avenues for innovative drug delivery systems. Researchers are exploring its potential in formulations designed for targeted drug release, which could significantly improve therapeutic outcomes. For instance, studies have shown that such formulations can enhance the bioavailability of active pharmaceutical ingredients (APIs) while minimizing side effects.

The pharmaceutical industry has been particularly keen on exploring derivatives of (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride for their potential applications in treating chronic diseases. The triazole ring is known to interact with various enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and even certain types of cancer. Preliminary clinical trials have indicated promising results when this compound is used in combination with other therapeutic agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, making it more scalable for industrial applications. The use of chiral auxiliaries during synthesis ensures the retention of the desired stereochemical configuration at the crucial stereocenter.

The growing body of evidence supporting the efficacy of (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride has prompted researchers to investigate its mechanism of action in greater detail. Computational modeling and structural biology techniques have been instrumental in elucidating how this compound interacts with biological targets at the molecular level. These insights are crucial for designing next-generation drugs with improved efficacy and reduced toxicity.

In conclusion, CAS No. 2550997-28-7, identified as (1R)-1-(1H-1,2,4-triazol-3-yl)ethan-1-ol hydrochloride, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the development of new therapeutics. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing some of the most pressing challenges in modern medicine.